Cas no 1013-99-6 (4H-Pyran-4-one,2-methyl-6-phenyl-)

• Product Name: 4H-Pyran-4-one,2-methyl-6-phenyl-
• CAS No: 1013-99-6
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 148832
• PubChem ID: 120521
• Update Time: 2025-04-19

4H-Pyran-4-one,2-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-methyl-6-phenyl-
• 2-methyl-6-phenylpyran-4-one
• 2-Methyl-6-phenyl-4H-pyran-4-one
• 2-Methyl-6-phenyl-4-pyrone
• 2-Methyl-6-phenyl-.gamma.-pyrone
• SR-01000391838
• 1013-99-6
• 5-17-10-00304 (Beilstein Handbook Reference)
• DTXSID10143831
• SR-01000391838-1
• Q63398592
• L-16876
• 4H-Pyran-4-one, 2-methyl-6-phenyl-
• NS00014418
• 2-Methyl-6-phenyl-gamma-pyrone
• SCHEMBL11085896
• AR-360/33580027
• BRN 0132973

• Inchi： 1S/C12H10O2/c1-9-7-11(13)8-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： PEYODCCEJQCEBL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives